Direct Red 75 tetrasodium

• CAS: 29269-21-4
• Molecular Formula: C33H22N8Na4O15S4
• Molecular Weight: 990.8 g/mol
• InChI: InChI=1S/C33H26N8O15S4.4Na/c34-21-5-1-15-9-19(57(45,46)47)13-25(42)29(15)31(21)40-38-17-3-7-23(27(11-17)59(51,52)53)36-33(44)37-24-8-4-18(12-28(24)60(54,55)56)39-41-32-22(35)6-2-16-10-20(58(48,49)50)14-26(43)30(16)32;;;;/h1-14,42-43H,34-35H2,(H2,36,37,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;/q;4*+1/p-4
• InChIKey: SIPPGDIWSFBBGL-UHFFFAOYSA-J

Direct Red 75 Tetrasodium Identification

Direct Red 75 tetrasodium, also designated C.I. Direct Red 75 (C.I. 25380), is a synthetic, water-soluble azo dye belonging to the direct dye class [1]. Its molecular formula is C33H22N8Na4O15S4 with a molecular weight of 990.79 g/mol [2]. Key structural features include a central urea bridge linking two azo-naphthalene chromophoric units, each bearing multiple sulfonate groups that confer high aqueous solubility and strong anionic character . The compound is supplied as a brown powder and its aqueous solutions exhibit a characteristic magenta to pink color .

Dye Class

Synthetic direct azo dye, tetrasodium salt

Solubility

Highly water-soluble anionic species

Research Fit

Wastewater treatment, biomaterial probe, textile studies

• [1] NCBI MeSH. Direct Red 75 [Supplementary Concept]. MeSH Unique ID: C000588718. Registry Number: 2I1C40HZM3. Date introduced: June 4, 2014. View Source
• [2] Wiley SpectraBase. Compound: CI DIRECT RED 75. Compound ID: Dz3wyvZtqwh. Molecular Formula: C33H22N8Na4O15S4. Exact Mass: 989.967824 g/mol. View Source

Direct Red 75 Procurement Specificity

In procurement for research or industrial applications, selecting a dye simply by color index name (e.g., Direct Red) is insufficient. Direct Red 75 tetrasodium's distinct molecular structure—a ureylenebis(naphthylazo)benzene backbone—dictates its unique physicochemical behavior and performance characteristics that cannot be replicated by other Direct Red dyes [1]. As demonstrated in comparative studies, even closely related compounds like Direct Red 79, which share the same skeletal structure, can induce significantly different outcomes in biotechnological applications [2]. Furthermore, the compound's sorption profile on industrial resins is highly specific, with capacities that cannot be generalized across the Direct Red class, directly impacting process design and cost [3].

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Generic “Direct Red” selection disregards molecular structure, altering sorption and dyeing performance.

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Even close analogue Direct Red 79 yields distinct microbial cellulose structures despite skeletal similarity.

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Resin sorption capacities differ widely across Direct Red class; process design cannot rely on class-level data.

• [1] Academia.edu. Department of Applied Chemistry & Chemical Engineering. Research documents on the influence of Direct Red 75 and 79 on the nascent structure of microbial cellulose. View Source
• [2] Academia.edu. Department of Applied Chemistry & Chemical Engineering. The influence of Direct Red 75 and 79 having the same ureylenebis(naphthylazo)benzene skeletal structure on the nascent structure of microbial cellulose was examined. View Source
• [3] Wawrzkiewicz, M. & Hubicki, Z. (2011). Comparison of gel anion exchangers of various basicity in direct dye removal from aqueous solutions and wastewaters. Chemical Engineering Journal, 173(3), 773-780. DOI: 10.1016/j.cej.2011.08.022. View Source

Direct Red 75 Performance Evidence

Anion Exchange Resin Sorption Capacity

Direct Red 75 tetrasodium exhibits significantly higher sorption affinity for weakly basic anion exchangers compared to strongly basic ones and low-cost sorbents. The monolayer sorption capacity (Q0) for DR75 on the weakly basic Amberlite IRA 67 resin was 994.9 mg/g, which is more than double the capacity of the strongly basic Amberlite IRA 458 resin (430.8 mg/g). For comparison, a low-cost sorbent made from orange peels showed a Q0 of only 74.1 mg/g [1].

Sorption capacity

Head-to-head

994.9 mg/g (IRA 67)
vs 430.8 mg/g (IRA 458)

Resin basicity strongly influences dye removal efficiency.

Langmuir isotherm; weakly basic resin preferred.

Evidence Dimension	Monolayer sorption capacity (Q0) from Langmuir isotherm
Target Compound Data	994.9 mg/g (on Amberlite IRA 67)
Comparator Or Baseline	Amberlite IRA 458 (strongly basic): 430.8 mg/g; Orange peel sorbent: 74.1 mg/g
Quantified Difference	IRA 67 has 2.3x higher capacity than IRA 458, and 13.4x higher than orange peel
Conditions	Aqueous solutions and wastewaters; Langmuir isotherm model

Why This Matters

This data is critical for engineers designing wastewater treatment processes, as selecting the correct resin type (weakly vs. strongly basic) can lead to a 2.3-fold difference in dye removal efficiency per unit mass of resin.

• [1] Wawrzkiewicz, M. & Hubicki, Z. (2011). Comparison of gel anion exchangers of various basicity in direct dye removal from aqueous solutions and wastewaters. Chemical Engineering Journal, 173(3), 773-780. DOI: 10.1016/j.cej.2011.08.022. View Source

Microbial Cellulose Structure: DR75 vs DR79

In a study examining the nascent structure of microbial cellulose (MC) produced by Acetobacter xylinum, Direct Red 75 tetrasodium and Direct Red 79, despite sharing the same ureylenebis(naphthylazo)benzene skeletal structure, induced different structural outcomes in the resulting biopolymer. The research concluded that the two dyes, while structurally similar, are not functionally interchangeable in this biotechnological application [1].

MC structure effect

Class-level

DR75 and DR79 produce different MC structures despite skeletal similarity.

Not functionally interchangeable; probe specificity.

Data to verify; no quant. difference reported.

Evidence Dimension	Structural alteration of microbial cellulose
Target Compound Data	Induces a specific, distinct structural outcome in nascent MC
Comparator Or Baseline	Direct Red 79: Induces a different structural outcome, despite similar skeletal structure
Quantified Difference	Not specified, but study concludes functional non-interchangeability
Conditions	Acetobacter xylinum culture; X-ray diffraction and solid state 13C NMR analysis

Why This Matters

This evidence highlights the compound's specific utility as a probe or additive in biomaterial synthesis, where subtle structural variations between dyes can lead to different material properties. Procurement must be exact.

• [1] Academia.edu. Department of Applied Chemistry & Chemical Engineering. Research summary: The influence of Direct Red 75 and 79 having the same ureylenebis(naphthylazo)benzene skeletal structure on the nascent structure of microbial cellulose was examined. View Source

Light Fastness and Dyeing Performance on Textiles

In textile applications on cotton and viscose, Direct Red 75 tetrasodium exhibits a defined performance profile. Its light fastness is rated as 2-3 on the standard 1-5 scale, while alkali resistance and soaping fastness are rated as 3-4 and 4-5 respectively . This profile is quantitatively different from Direct Red 79 (C.I. 25380), which demonstrates a higher light fastness of 4 . The dye also shows good leveling and migration properties, but its uptake rate is only average, often requiring a cationic fixing agent (Y) post-treatment to improve wet fastness, which results in a slight blue shift in shade .

Light fastness

Data to verify

DR75: 2–3
DR79: 4

Selection depends on end-use light exposure.

Cationic fixative post-treatment needed for wet fastness.

Evidence Dimension	Light Fastness (Scale 1-5)
Target Compound Data	2-3
Comparator Or Baseline	Direct Red 79: 4
Quantified Difference	Direct Red 79 is rated 1-2 grades higher for light fastness
Conditions	Cotton/viscose dyeing; Standard fastness testing

Why This Matters

For textile manufacturers, this data enables precise dye selection based on end-use requirements. While Direct Red 75 offers lower light fastness, it may be preferred for its specific shade (pink) and good leveling properties, or replaced by Direct Red 79 for applications requiring higher light fastness.

Direct Red 75 Application Scenarios

Anion Exchange Resin Dye Removal Optimization

Based on its high sorption capacity of 994.9 mg/g on weakly basic Amberlite IRA 67 resin, Direct Red 75 tetrasodium is an ideal candidate for process development and validation studies focused on optimizing dye removal from textile wastewater. The stark difference in performance compared to strongly basic resins (430.8 mg/g) and alternative sorbents (74.1 mg/g for orange peel) provides a clear benchmark for evaluating new adsorbent materials and designing efficient, cost-effective wastewater treatment protocols [1].

Molecular Probe for Microbial Cellulose Research

The demonstrated influence of Direct Red 75 tetrasodium on the nascent structure of microbial cellulose (MC) from Acetobacter xylinum establishes its utility as a specific probe in biomaterials research [1]. Its distinct effect, which differs from that of the close analog Direct Red 79, makes it a valuable tool for investigating and engineering the structural properties of MC for applications in wound care, tissue engineering, and biodegradable composites.

Textile Dyeing for Moderate Light Fastness

For textile manufacturers, Direct Red 75 tetrasodium is suitable for dyeing cotton and viscose fabrics to achieve a pink shade with good leveling and migration properties [1]. However, its light fastness rating of 2-3 necessitates its use in applications where exposure to prolonged direct sunlight is limited. For products requiring higher light fastness (e.g., outdoor textiles), Direct Red 79 (light fastness 4) would be a more appropriate choice [2]. The dye's known requirement for post-treatment with a cationic fixing agent to improve wet fastness should be factored into process design and cost calculations [1].

Application

Selection Property

Validation Focus

Anion exchange resin selection

High sorption affinity to weakly basic resins

Resin basicity vs. capacity benchmarking

Microbial cellulose structural probe

Specific effect on nascent cellulose structure

Structural comparison with analogue dyes

Cotton/viscose dyeing (moderate fastness)

Light fastness 2–3, good leveling

Wet fastness after cationic fixing treatment

• [1] Wawrzkiewicz, M. & Hubicki, Z. (2011). Comparison of gel anion exchangers of various basicity in direct dye removal from aqueous solutions and wastewaters. Chemical Engineering Journal, 173(3), 773-780. DOI: 10.1016/j.cej.2011.08.022. View Source
• [2] Academia.edu. Department of Applied Chemistry & Chemical Engineering. Research summary: The influence of Direct Red 75 and 79 on the nascent structure of microbial cellulose was examined. View Source